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Compound of Interest

Compound Name: WAY-660222

Cat. No.: B10861717 Get Quote

For researchers, scientists, and drug development professionals, WAY-660222 (CAS 867294-

23-3) presents a molecule of interest with limited publicly available research data. Currently

identified as a potential Epidermal Growth Factor Receptor (EGFR) kinase inhibitor and an

antitumor agent, its detailed pharmacological profile, mechanism of action, and comprehensive

experimental data remain largely unpublished in scientific literature. This technical overview

consolidates the available information and highlights the significant gaps in current knowledge,

pointing towards future research directions.

Core Compound Information
WAY-660222 is a small molecule with the chemical formula C₁₉H₁₃FO and a molecular weight

of 276.30 g/mol . Its basic chemical and physical properties are summarized in the table below,

primarily sourced from chemical supplier databases.

Property Value Source(s)

CAS Number 867294-23-3 [1][2][3][4][5]

Molecular Formula C₁₉H₁₃FO [1][3][5]

Molecular Weight 276.30 [1][3]

Description
EGFR kinase inhibitor;

antitumor agent
[3]
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Biological Activity and Mechanism of Action: A
Knowledge Gap
While WAY-660222 is labeled as an EGFR kinase inhibitor, detailed studies elucidating its

binding affinity, inhibitory concentrations (IC₅₀), and specific effects on downstream signaling

pathways are not readily available in the public domain. EGFR is a critical signaling protein

that, when mutated or overexpressed, can drive the growth of many cancers. Inhibitors of

EGFR are a cornerstone of targeted cancer therapy.

The lack of published research on WAY-660222 means that its precise mechanism of action is

unknown. Key questions that remain unanswered include:

Does it act as a reversible or irreversible inhibitor?

Is it selective for wild-type EGFR or specific mutant forms?

What are its effects on downstream signaling pathways such as the MAPK and PI3K/Akt

pathways?

Without this information, a diagram of its signaling pathway cannot be constructed.

Experimental Data and Protocols: A Call for
Research
A thorough search of scientific databases and patent literature did not yield any specific

experimental protocols or quantitative data from in vitro or in vivo studies involving WAY-
660222. To characterize this compound, a series of standard assays would be required. The

following represents a hypothetical experimental workflow that researchers could employ.
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In Vitro Characterization

In Vivo Evaluation

Biochemical Assays
(Kinase Activity)

Cell-Based Assays
(Proliferation, Apoptosis)

Determine cellular potency

Pharmacokinetic Studies
(ADME)

Transition to in vivo

Western Blot Analysis
(Signaling Pathways)

Investigate mechanism

Xenograft Efficacy Studies
(Tumor Growth Inhibition)

Establish dosing regimen

Toxicology Studies

Assess therapeutic window
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Scientific Elucidation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861717#way-660222-cas-867294-23-3-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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